Cyano(phenyl)methyl 3,3-dimethylbutanoate
Description
Cyano(phenyl)methyl 3,3-dimethylbutanoate is an organic compound that belongs to the class of esters It is characterized by the presence of a cyano group (–CN) attached to a phenyl ring, which is further connected to a methyl group and a 3,3-dimethylbutanoate moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Cyano(phenyl)methyl 3,3-dimethylbutanoate typically involves the esterification of 3,3-dimethylbutanoic acid with cyano(phenyl)methanol.
Properties
CAS No. |
61066-85-1 |
|---|---|
Molecular Formula |
C14H17NO2 |
Molecular Weight |
231.29 g/mol |
IUPAC Name |
[cyano(phenyl)methyl] 3,3-dimethylbutanoate |
InChI |
InChI=1S/C14H17NO2/c1-14(2,3)9-13(16)17-12(10-15)11-7-5-4-6-8-11/h4-8,12H,9H2,1-3H3 |
InChI Key |
WMAZNKMBSRIPDV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)CC(=O)OC(C#N)C1=CC=CC=C1 |
Origin of Product |
United States |
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